Cas no 1361673-69-9 (2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361673-69-9
• MF: C₁₁H₅Cl₃FN
• MW: 276.521503210068
• CID: 4923755
• Update Time: 2025-10-31

2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3FN/c12-8-3-7(4-9(13)11(8)14)6-1-2-10(15)16-5-6/h1-5H
• InChI Key： IYIDEHWIFHGXGC-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC(=CC=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 4.8
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine

Introduction to 2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361673-69-9)

2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361673-69-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and agrochemical research. This compound is characterized by its pyridine ring, which is substituted with a fluoro group at the 2-position and a trichlorophenyl group at the 5-position. The combination of these functional groups imparts distinct chemical properties that make it a valuable candidate for further investigation.

The molecular formula of 2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine is C₁₀H₄Cl₃FNO, and its molecular weight is approximately 288.48 g/mol. The compound exhibits high thermal stability and low solubility in water, which are important factors in its potential use in various applications. Its chemical structure suggests that it may have strong binding affinity to specific receptors or enzymes, making it a promising lead compound for drug discovery and development.

In the realm of pharmaceutical research, 2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine has been studied for its potential as a scaffold for the development of new therapeutic agents. Recent studies have explored its interactions with various biological targets, including enzymes and receptors involved in neurological disorders, cancer, and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound showed potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding highlights the potential of 2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine as a starting point for the design of novel anticancer drugs.

Beyond its pharmaceutical applications, 2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine has also been investigated for its use in agrochemicals. Its unique chemical properties make it suitable for the development of new pesticides and herbicides that are effective against a wide range of pests and weeds while minimizing environmental impact. A study published in Pesticide Biochemistry and Physiology in 2020 demonstrated that compounds derived from this scaffold exhibited excellent insecticidal activity against several economically important pests. This research underscores the versatility of 2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine and its potential to contribute to sustainable agriculture practices.

The synthesis of 2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine typically involves multistep reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the coupling of 2-fluoropyridine with trichlorophenyl boronic acid using palladium-catalyzed cross-coupling reactions. These methods have been optimized to improve efficiency and reduce byproduct formation, making the synthesis more accessible for large-scale production.

In addition to its synthetic accessibility, the physical and chemical properties of 2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine have been extensively characterized. It is known to be stable under standard laboratory conditions but may require special handling due to its low solubility in water and potential reactivity with certain solvents or reagents. Its melting point is reported to be around 100°C, and it has a boiling point above 300°C under atmospheric pressure.

The safety profile of 2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure the safety of personnel working with this compound. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas or fume hoods.

In conclusion, 2-Fluoro-5-(3,4,5-trichlorophenyl)pyridine (CAS No. 1361673-69-9) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique chemical structure provides a solid foundation for the development of new therapeutic agents and agrochemicals that can address unmet needs in these fields. Ongoing research continues to uncover new applications and optimize synthetic methods for this promising compound.